Cas no 864919-00-6 (2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one)

• Product Name: 2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one
• CAS No: 864919-00-6
• MF: C₂₀H₁₉ClN₄OS₂
• MW: 430.974060297012
• CID: 5830172
• PubChem ID: 4148966
• Update Time: 2025-05-28

2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-((3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl)thio)-1-(4-phenylpiperazin-1-yl)ethan-1-one
• Ethanone, 2-[[3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl]thio]-1-(4-phenyl-1-piperazinyl)-
• 2-{[3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one
• AKOS024597827
• 2-[[3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]-1-(4-phenylpiperazin-1-yl)ethanone
• 2-((3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone
• F0698-0354
• SR-01000908036-1
• 864919-00-6
• SR-01000908036
• 2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one

• Inchi： 1S/C20H19ClN4OS2/c21-17-9-5-4-8-16(17)19-22-20(28-23-19)27-14-18(26)25-12-10-24(11-13-25)15-6-2-1-3-7-15/h1-9H,10-14H2
• InChI Key： LWLJDUXLTZMMJS-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=CC=CC=C2)CC1)CSC1SN=C(C2=CC=CC=C2Cl)N=1

Computed Properties

• Exact Mass: 430.0688813g/mol
• Monoisotopic Mass: 430.0688813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one

Comprehensive Analysis of 2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one (CAS No. 864919-00-6)

The compound 2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one (CAS No. 864919-00-6) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a thiadiazole core, chlorophenyl moiety, and phenylpiperazine group makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents. Researchers are increasingly focusing on its potential interactions with biological targets, given its structural resemblance to other bioactive compounds.

In recent years, the demand for heterocyclic compounds like 2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one has surged due to their versatility in drug design. The thiadiazole ring, in particular, is known for its electron-rich properties, which facilitate interactions with enzymes and receptors. This has led to a growing body of literature exploring its potential in addressing conditions such as neurological disorders and metabolic diseases. The inclusion of a chlorophenyl group further enhances its binding affinity, making it a subject of intense study in medicinal chemistry.

One of the most frequently asked questions about this compound revolves around its synthetic pathway. The synthesis of 2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one typically involves multi-step reactions, including the formation of the thiadiazole ring and subsequent functionalization with the phenylpiperazine moiety. Researchers are also investigating greener synthetic methods to reduce environmental impact, aligning with the global push for sustainable chemistry practices.

The pharmacokinetic properties of this compound are another area of active research. Early studies suggest that its lipophilicity and molecular weight may influence its bioavailability and distribution in biological systems. These factors are critical for optimizing its therapeutic potential, especially in the context of blood-brain barrier penetration, a topic of high relevance in neurodegenerative disease research.

From a structural-activity relationship (SAR) perspective, the 2-chlorophenyl and phenylpiperazine groups are believed to play pivotal roles in the compound's bioactivity. Modifications to these moieties could yield derivatives with enhanced efficacy or reduced side effects, a strategy commonly employed in drug discovery pipelines. This approach has gained traction in academic and industrial settings, as evidenced by the increasing number of patents filed for related compounds.

In conclusion, 2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one represents a fascinating area of study at the intersection of chemistry and biology. Its multifaceted structure and potential applications make it a valuable subject for ongoing research, particularly in the quest for innovative treatments for complex diseases. As scientific advancements continue, this compound is likely to remain a focal point in the exploration of new therapeutic frontiers.